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Compound of Interest

Compound Name: Cinepazide Maleate

Cat. No.: B194479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic effects of cinepazide maleate
with alternative treatments for acute ischemic stroke, peripheral vascular disease, vertigo, and

post-stroke cognitive impairment. The information is supported by experimental data from

clinical trials to aid in the assessment of its reproducibility and clinical utility.

Executive Summary
Cinepazide maleate is a vasoactive and neuroprotective agent with a multi-faceted

mechanism of action, making it a therapeutic option for various circulatory and neurological

disorders. Clinical evidence, primarily from studies conducted in China, demonstrates its

efficacy in improving neurological function and daily living activities in patients with acute

ischemic stroke.[1][2] Its therapeutic window of up to 48 hours post-stroke offers an advantage

over thrombolytic therapies, which have a much shorter time frame for administration.[1] This

guide presents a comparative analysis of cinepazide maleate against other relevant

therapeutic agents, summarizing key efficacy and safety data from available clinical trials.

Mechanism of Action
Cinepazide maleate exerts its therapeutic effects through several interconnected signaling

pathways:
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Vasodilation: It induces the relaxation of vascular smooth muscle, leading to increased

cerebral and peripheral blood flow. This is achieved through two primary mechanisms:

Weak Calcium Channel Blockade: By inhibiting the influx of calcium ions into vascular

smooth muscle cells, it reduces vasoconstriction.[1]

Enhancement of Nitric Oxide (NO) Production: It is believed to stimulate the production of

NO, a potent vasodilator.[3]

Anti-platelet Aggregation: Cinepazide maleate inhibits phosphodiesterase (PDE), leading to

an increase in intracellular cyclic adenosine monophosphate (cAMP). Elevated cAMP levels

inhibit platelet aggregation, reducing the risk of thrombus formation.

Neuroprotection: It potentiates the effects of endogenous adenosine by activating adenosine

A2 receptors, which has been shown to have neuroprotective effects.[1]

Below is a diagram illustrating the proposed signaling pathways of cinepazide maleate.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7359492/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12149304/
https://www.benchchem.com/product/b194479?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7359492/
https://www.benchchem.com/product/b194479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vascular Smooth Muscle Cell

Platelet

Neuron

Cinepazide Maleate L-type Ca2+ Channel

Inhibits

Ca2+ Influx Vasoconstriction

Cinepazide Maleate eNOSStimulates Nitric Oxide sGC cGMP Vasodilation

Cinepazide Maleate Phosphodiesterase (PDE)
Inhibits

cAMP Degradation Platelet Aggregation
Promotes

Cinepazide Maleate Adenosine A2 Receptor
Potentiates

Neuroprotection

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Patient Screening
(Acute Ischemic Stroke, onset ≤ 48h)

Randomization
(Double-blind)

Cinepazide Maleate Group
(320mg/day IV for 14 days)

Placebo Group
(Saline IV for 14 days)

Basic Therapy for both groups
(Citicoline sodium, etc.)

Follow-up
(Day 90)

Primary Efficacy Endpoint
(Proportion of patients with mRS ≤ 2)

Secondary Efficacy Endpoint
(Proportion of patients with Barthel Index ≥ 95)

Safety Assessment
(Adverse Events, Labs, Vitals, ECG)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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